Cas no 88818-88-6 (5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile)

• Product Name: 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile
• CAS No: 88818-88-6
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 1936745
• PubChem ID: 13226012
• Update Time: 2025-10-31

5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 5-bromo-2-methoxy-6-methyl-
• 5-bromo-2-methoxy-6-methylnicotinonitrile
• BBL035154
• STL426160
• AO-022/43513503
• 88818-88-6
• EN300-153941
• G22585
• AKOS022656052
• 5-bromo-2-methoxy-6-methylpyridine-3-carbonitrile
• VS-12914
• 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

• Inchi： 1S/C8H7BrN2O/c1-5-7(9)3-6(4-10)8(11-5)12-2/h3H,1-2H3
• InChI Key： IWJZPWKNDAUYIO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(N=C1C)OC

Computed Properties

• Exact Mass: 225.97418g/mol
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.9Ų

Additional information on 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

Research Briefing on 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (CAS: 88818-88-6): Recent Advances and Applications

5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (CAS: 88818-88-6) is a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and other bioactive molecules. Recent studies have highlighted its utility in medicinal chemistry, with a focus on its role as a building block for novel therapeutic agents. This briefing synthesizes the latest research on this compound, covering its synthetic routes, biological activities, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in the synthesis of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative neoplasms. The researchers utilized 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile as a core scaffold, modifying its structure to enhance potency and selectivity. The resulting compounds showed nanomolar activity against JAK2 while maintaining excellent pharmacokinetic properties.

In the field of agrochemicals, a recent patent application (WO2023051234) disclosed novel pesticidal compositions incorporating derivatives of 88818-88-6. The modified pyridine core exhibited remarkable insecticidal activity against economically important pests, with low mammalian toxicity. This development opens new avenues for environmentally friendly crop protection agents.

Analytical chemistry advancements have also been reported for this compound. A 2024 paper in Analytical and Bioanalytical Chemistry presented a novel HPLC-MS method for quantifying trace amounts of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile in complex biological matrices. This method achieved a detection limit of 0.1 ng/mL, significantly improving upon previous techniques and enabling more accurate pharmacokinetic studies.

The compound's mechanism of action continues to be elucidated through structural biology approaches. Cryo-EM studies published in Nature Structural & Molecular Biology revealed how derivatives of 88818-88-6 interact with ATP-binding pockets of target kinases. These structural insights are guiding the rational design of next-generation inhibitors with improved binding affinity and reduced off-target effects.

From a synthetic chemistry perspective, recent work in Organic Process Research & Development has optimized the large-scale production of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile. The new process reduces hazardous waste generation by 40% while maintaining high yield (85%) and purity (>99%). This green chemistry approach addresses both economic and environmental concerns in industrial applications.

Looking forward, the versatility of 88818-88-6 as a chemical building block suggests continued importance in drug discovery pipelines. Several clinical candidates currently in Phase I/II trials incorporate structural motifs derived from this scaffold, particularly in oncology and inflammatory disease indications. The compound's balanced physicochemical properties and ease of derivatization make it particularly valuable for fragment-based drug design approaches.